Cas no 519046-32-3 (Chembrdg-bb 5807107)

• Product Name: Chembrdg-bb 5807107
• CAS No: 519046-32-3
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 1578254
• PubChem ID: 2870217
• Update Time: 2025-04-21

Chembrdg-bb 5807107 Chemical and Physical Properties

Names and Identifiers

• CHEMBRDG-BB 5807107
• 1-(1-ADAMANTYL)-2-(PROPYLAMINO)ETHANONE
• 1-(1-adamantyl)-2-(propylamino)ethanone(SALTDATA: HCl)
• AB00097736-01
• DTXSID40386719
• 1-(ADAMANTAN-1-YL)-2-(PROPYLAMINO)ETHAN-1-ONE
• DB-190151
• 519046-32-3
• Chembrdg-bb 5807107

• MDL： MFCD03473252
• Inchi： 1S/C15H25NO/c1-2-3-16-10-14(17)15-7-11-4-12(8-15)6-13(5-11)9-15/h11-13,16H,2-10H2,1H3
• InChI Key： HXUKTXQNIGYMTL-UHFFFAOYSA-N
• SMILES： O=C(CNCCC)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 235.19400
• Monoisotopic Mass: 235.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 331.5°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.527
• PSA: 29.10000
• LogP: 3.16240